Cas no 1211587-86-8 (2-Bromo-4-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-4-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1211587-86-8
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4685943
• Update Time: 2025-05-19

2-Bromo-4-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-hydroxy-3-(trifluoromethyl)pyridine
• FCH1344415
• 2-Bromo-4-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3BrF3NO/c7-5-4(6(8,9)10)3(12)1-2-11-5/h1-2H,(H,11,12)
• InChI Key： OBBXAMOCSLBHRS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C(C=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 279
• Topological Polar Surface Area: 29.1

Additional information on 2-Bromo-4-hydroxy-3-(trifluoromethyl)pyridine

2-Bromo-4-Hydroxy-3-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-Bromo-4-Hydroxy-3-(Trifluoromethyl)Pyridine (CAS No. 1211587-86-8) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which incorporates a bromine atom at the 2-position, a hydroxyl group at the 4-position, and a trifluoromethyl group at the 3-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable building block in various chemical synthesis processes.

Recent studies have highlighted the potential of 2-Bromo-4-Hydroxy-3-(Trifluoromethyl)Pyridine in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting enzyme inhibition and receptor modulation. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its potential in the development of anticancer therapies.

In addition to its pharmacological applications, 2-Bromo-4-Hydroxy-3-(Trifluoromethyl)Pyridine has also found utility in materials science. Its ability to act as a ligand in metal coordination complexes has been exploited to create novel catalytic systems. A 2023 report in *Chemical Communications* detailed the use of this compound as a chelating agent in palladium-catalyzed cross-coupling reactions, showcasing its versatility in facilitating efficient chemical transformations.

The synthesis of 2-Bromo-4-Hydroxy-3-(Trifluoromethyl)Pyridine typically involves multi-step organic reactions, often employing halogenation and substitution techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a 2023 paper in *Green Chemistry* described the use of microwave-assisted synthesis to produce this compound with high yield and purity, reducing both time and energy consumption.

From an analytical standpoint, 2-Bromo-4-Hydroxy-3-(Trifluoromethyl)Pyridine has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular conformation and intermolecular interactions, further aiding its application in various chemical systems.

In conclusion, 2-Bromo-4-Hydroxy-3-(Trifluoromethyl)Pyridine (CAS No. 1211587-86-8) stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative chemical solutions. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific frontiers is likely to expand further.